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Compound of Interest

Compound Name: 3-Bromo-7-Nitroindazole

Cat. No.: B043493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromo-7-nitroindazole is a potent and selective inhibitor of neuronal nitric oxide synthase

(nNOS), an enzyme responsible for the synthesis of nitric oxide (NO) in neuronal tissues.[1][2]

[3] As a critical signaling molecule, NO is implicated in a multitude of physiological and

pathological processes within the central nervous system, including neurotransmission,

synaptic plasticity, and neurotoxicity. The targeted inhibition of nNOS by 3-Bromo-7-
nitroindazole makes it an invaluable tool in neuroscience research, particularly in studies

investigating neurological diseases, memory formation, and behavior.[1][4] This document

provides a detailed protocol for the preparation of 3-Bromo-7-nitroindazole stock solutions for

experimental use.

Quantitative Data Summary
For ease of use in a laboratory setting, the following table summarizes the key quantitative

information for 3-Bromo-7-nitroindazole.
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Property Value Source

Molecular Weight 242.03 g/mol [5][6]

Solubility in DMSO ≥ 16.6 mg/mL (>100 mM) [5][6]

Solubility in Ethanol ≥ 10 mg/mL (~50 mM) [1][5]

Appearance
Crystalline solid, Yellow

powder
[6][7]

Storage (Solid) -20°C, desiccated [6][8]

Storage (in Solvent)
-20°C for up to 1 month; -80°C

for up to 6 months
[4][9]

Purity ≥98% [5]

Experimental Protocols
Safety Precautions
Before handling 3-Bromo-7-nitroindazole, it is crucial to consult the Safety Data Sheet (SDS).

The compound is harmful if swallowed and may cause harm to fertility or an unborn child.[8][10]

Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat, should be worn at all times. All handling of the solid compound and concentrated stock

solutions should be performed in a chemical fume hood.

Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of 3-Bromo-7-
nitroindazole in dimethyl sulfoxide (DMSO).

Materials:

3-Bromo-7-nitroindazole (solid)

Anhydrous/molecular sieve-dried DMSO

Microcentrifuge tubes (1.5 mL or 2 mL)
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Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer

Procedure:

Tare the microcentrifuge tube: Place a clean, empty microcentrifuge tube on the analytical

balance and tare the weight.

Weigh the compound: Carefully weigh approximately 2.42 mg of 3-Bromo-7-nitroindazole
directly into the tared microcentrifuge tube. Record the exact weight.

Calculate the required solvent volume: Use the following formula to calculate the precise

volume of DMSO needed to achieve a 10 mM concentration:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

For 2.42 mg, the calculation is: (0.00242 g / 242.03 g/mol ) / 0.010 mol/L = 0.001 L = 1 mL

Add the solvent: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the microcentrifuge tube containing the compound.

Dissolve the compound: Cap the tube tightly and vortex thoroughly until the solid is

completely dissolved. Gentle warming in a water bath (37°C) may be used to aid dissolution

if necessary.

Aliquot and store: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in fresh microcentrifuge tubes.[4][9] Store the aliquots at -20°C

for short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).[4][9]

Application Example: Inhibition of nNOS in Cell-
Based Assays
3-Bromo-7-nitroindazole can be used to investigate the role of nNOS in various cellular

processes. For instance, in a cell-based assay, the prepared stock solution can be diluted in
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cell culture medium to the desired final concentration to treat cells and observe the

downstream effects of nNOS inhibition.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of neuronal nitric oxide synthase and a

typical experimental workflow for utilizing a 3-Bromo-7-nitroindazole stock solution.
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Caption: nNOS Signaling Pathway and Point of Inhibition.
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Caption: Experimental Workflow for Cell-Based Assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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